5-Carboxy-1-(4-sulfobutyl)-2,3,3-trimethyl-3H-indolium
5-Carboxy-1-(4-sulfobutyl)-2,3,3-trimethyl-3H-indolium
Brand Name:
Vulcanchem
CAS No.:
852818-04-3
VCID:
VC0135928
InChI:
InChI=1S/C16H21NO5S/c1-11-16(2,3)13-10-12(15(18)19)6-7-14(13)17(11)8-4-5-9-23(20,21)22/h6-7,10H,4-5,8-9H2,1-3H3,(H-,18,19,20,21,22)
SMILES:
CC1=[N+](C2=C(C1(C)C)C=C(C=C2)C(=O)O)CCCCS(=O)(=O)[O-]
Molecular Formula:
C16H21NO5S
Molecular Weight:
339.4 g/mol
5-Carboxy-1-(4-sulfobutyl)-2,3,3-trimethyl-3H-indolium
CAS No.: 852818-04-3
Reference Standards
VCID: VC0135928
Molecular Formula: C16H21NO5S
Molecular Weight: 339.4 g/mol
| CAS No. | 852818-04-3 |
|---|---|
| Product Name | 5-Carboxy-1-(4-sulfobutyl)-2,3,3-trimethyl-3H-indolium |
| Molecular Formula | C16H21NO5S |
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | 4-(5-carboxy-2,3,3-trimethylindol-1-ium-1-yl)butane-1-sulfonate |
| Standard InChI | InChI=1S/C16H21NO5S/c1-11-16(2,3)13-10-12(15(18)19)6-7-14(13)17(11)8-4-5-9-23(20,21)22/h6-7,10H,4-5,8-9H2,1-3H3,(H-,18,19,20,21,22) |
| Standard InChIKey | TWFUKKLDNXMBDQ-UHFFFAOYSA-N |
| SMILES | CC1=[N+](C2=C(C1(C)C)C=C(C=C2)C(=O)O)CCCCS(=O)(=O)[O-] |
| Canonical SMILES | CC1=[N+](C2=C(C1(C)C)C=C(C=C2)C(=O)O)CCCCS(=O)(=O)[O-] |
| Synonyms | 5-Carboxy-2,3,3-trimethyl-1-(4-sulfobutyl)-3H-indolium |
| PubChem Compound | 22717130 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume